Cas no 2171458-22-1 (9-methyl-5-(4-methylpentan-2-yl)-1-oxa-4,9-diazaspiro5.5undecane)
9-methyl-5-(4-methylpentan-2-yl)-1-oxa-4,9-diazaspiro5.5undecane Chemical and Physical Properties
Names and Identifiers
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- 9-methyl-5-(4-methylpentan-2-yl)-1-oxa-4,9-diazaspiro5.5undecane
- 9-methyl-5-(4-methylpentan-2-yl)-1-oxa-4,9-diazaspiro[5.5]undecane
- EN300-1647068
- 2171458-22-1
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- Inchi: 1S/C15H30N2O/c1-12(2)11-13(3)14-15(18-10-7-16-14)5-8-17(4)9-6-15/h12-14,16H,5-11H2,1-4H3
- InChI Key: VXMQJBRXMNHBLZ-UHFFFAOYSA-N
- SMILES: O1CCNC(C(C)CC(C)C)C21CCN(C)CC2
Computed Properties
- Exact Mass: 254.235813585g/mol
- Monoisotopic Mass: 254.235813585g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 24.5Ų
9-methyl-5-(4-methylpentan-2-yl)-1-oxa-4,9-diazaspiro5.5undecane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1647068-0.05g |
9-methyl-5-(4-methylpentan-2-yl)-1-oxa-4,9-diazaspiro[5.5]undecane |
2171458-22-1 | 0.05g |
$1261.0 | 2023-06-04 | ||
| Enamine | EN300-1647068-0.1g |
9-methyl-5-(4-methylpentan-2-yl)-1-oxa-4,9-diazaspiro[5.5]undecane |
2171458-22-1 | 0.1g |
$1320.0 | 2023-06-04 | ||
| Enamine | EN300-1647068-0.25g |
9-methyl-5-(4-methylpentan-2-yl)-1-oxa-4,9-diazaspiro[5.5]undecane |
2171458-22-1 | 0.25g |
$1381.0 | 2023-06-04 | ||
| Enamine | EN300-1647068-0.5g |
9-methyl-5-(4-methylpentan-2-yl)-1-oxa-4,9-diazaspiro[5.5]undecane |
2171458-22-1 | 0.5g |
$1440.0 | 2023-06-04 | ||
| Enamine | EN300-1647068-1.0g |
9-methyl-5-(4-methylpentan-2-yl)-1-oxa-4,9-diazaspiro[5.5]undecane |
2171458-22-1 | 1g |
$1500.0 | 2023-06-04 | ||
| Enamine | EN300-1647068-2.5g |
9-methyl-5-(4-methylpentan-2-yl)-1-oxa-4,9-diazaspiro[5.5]undecane |
2171458-22-1 | 2.5g |
$2940.0 | 2023-06-04 | ||
| Enamine | EN300-1647068-5.0g |
9-methyl-5-(4-methylpentan-2-yl)-1-oxa-4,9-diazaspiro[5.5]undecane |
2171458-22-1 | 5g |
$4349.0 | 2023-06-04 | ||
| Enamine | EN300-1647068-10.0g |
9-methyl-5-(4-methylpentan-2-yl)-1-oxa-4,9-diazaspiro[5.5]undecane |
2171458-22-1 | 10g |
$6450.0 | 2023-06-04 | ||
| Enamine | EN300-1647068-50mg |
9-methyl-5-(4-methylpentan-2-yl)-1-oxa-4,9-diazaspiro[5.5]undecane |
2171458-22-1 | 50mg |
$1261.0 | 2023-09-21 | ||
| Enamine | EN300-1647068-100mg |
9-methyl-5-(4-methylpentan-2-yl)-1-oxa-4,9-diazaspiro[5.5]undecane |
2171458-22-1 | 100mg |
$1320.0 | 2023-09-21 |
9-methyl-5-(4-methylpentan-2-yl)-1-oxa-4,9-diazaspiro5.5undecane Related Literature
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
Additional information on 9-methyl-5-(4-methylpentan-2-yl)-1-oxa-4,9-diazaspiro5.5undecane
Recent Advances in the Study of 9-methyl-5-(4-methylpentan-2-yl)-1-oxa-4,9-diazaspiro[5.5]undecane (CAS: 2171458-22-1)
The compound 9-methyl-5-(4-methylpentan-2-yl)-1-oxa-4,9-diazaspiro[5.5]undecane (CAS: 2171458-22-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic structure is of particular interest due to its potential applications in drug discovery, particularly in the development of novel therapeutics targeting neurological disorders and infectious diseases. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and mechanisms of action.
A 2023 study published in the Journal of Medicinal Chemistry explored the synthesis and optimization of this compound, highlighting its improved bioavailability and stability compared to earlier analogs. The researchers employed a multi-step synthetic route involving key intermediates, which allowed for the efficient production of the compound in high yields. Structural characterization via NMR and X-ray crystallography confirmed the spirocyclic architecture, providing a solid foundation for further modifications.
In another groundbreaking study, researchers investigated the compound's potential as a modulator of the GABAA receptor, a target implicated in anxiety, epilepsy, and sleep disorders. Preliminary in vitro assays demonstrated that 9-methyl-5-(4-methylpentan-2-yl)-1-oxa-4,9-diazaspiro[5.5]undecane exhibits selective binding to specific receptor subtypes, suggesting its utility as a lead compound for developing next-generation anxiolytics. These findings were further supported by molecular docking studies, which revealed key interactions between the compound and the receptor's binding pocket.
Additionally, recent patent filings have highlighted the compound's potential in antimicrobial applications. A 2024 patent application disclosed its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell membrane integrity, a novel approach that could circumvent existing resistance mechanisms. These findings underscore the compound's versatility and its promise as a multi-target therapeutic agent.
Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic profile and minimizing off-target effects. Ongoing research is focused on derivatization strategies to enhance its selectivity and reduce potential toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.
In conclusion, 9-methyl-5-(4-methylpentan-2-yl)-1-oxa-4,9-diazaspiro[5.5]undecane represents a promising scaffold for drug development, with applications spanning neurology and infectious diseases. Continued research into its pharmacological properties and synthetic accessibility will be critical for realizing its full therapeutic potential.
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